Cas no 159092-67-8 (Phenanthrene,1,6-dinitro-)

• Product Name: Phenanthrene,1,6-dinitro-
• CAS No: 159092-67-8
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 198498
• PubChem ID: 154720
• Update Time: 2025-04-19

Phenanthrene,1,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,1,6-dinitro-
• 1,6-Dinitrophenanthrene
• AC1L4CUC
• AG-E-08398
• CCRIS 7649
• CTK4C9946
• LS-102641
• CFC58D5G3H
• Phenanthrene, 1,6-dinitro-
• DTXSID30166567
• 159092-67-8

• Inchi： 1S/C14H8N2O4/c17-15(18)10-6-4-9-5-7-12-11(13(9)8-10)2-1-3-14(12)16(19)20/h1-8H
• InChI Key： GSWPGZWSWHARES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=CC=C1C=CC(=CC=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.3140 (rough estimate)
• Boiling Point: 411.39°C (rough estimate)
• Refractive Index: 1.5910 (estimate)
• PSA: 86.28